Cas no 1805573-21-0 (Ethyl 3-bromo-5-cyano-4-nitrobenzoate)

• Product Name: Ethyl 3-bromo-5-cyano-4-nitrobenzoate
• CAS No: 1805573-21-0
• MF: C₁₀H₇BrN₂O₄
• MW: 299.077581644058
• CID: 4948346
• Update Time: 2025-06-14

Ethyl 3-bromo-5-cyano-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-cyano-4-nitrobenzoate

• Inchi： 1S/C10H7BrN2O4/c1-2-17-10(14)6-3-7(5-12)9(13(15)16)8(11)4-6/h3-4H,2H2,1H3
• InChI Key： CNFSNZAQOYASEB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=CC(C#N)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 2.4
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 3-bromo-5-cyano-4-nitrobenzoate

Comprehensive Overview of Ethyl 3-bromo-5-cyano-4-nitrobenzoate (CAS No. 1805573-21-0)

Ethyl 3-bromo-5-cyano-4-nitrobenzoate (CAS No. 1805573-21-0) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring a bromo, cyano, and nitro functional groups, serves as a versatile intermediate in synthetic chemistry. Its ethyl ester moiety further enhances its reactivity, making it a valuable building block for the synthesis of complex molecules.

In recent years, the demand for Ethyl 3-bromo-5-cyano-4-nitrobenzoate has surged due to its potential applications in the development of novel pharmaceutical agents. Researchers are particularly interested in its role as a precursor for heterocyclic compounds, which are pivotal in drug discovery. The compound's ability to undergo nucleophilic substitution and condensation reactions makes it a key player in the synthesis of biologically active molecules. Additionally, its nitro group offers opportunities for further functionalization, aligning with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

From an industrial perspective, Ethyl 3-bromo-5-cyano-4-nitrobenzoate is also gaining traction in the agrochemical sector. Its structural features make it a candidate for the design of crop protection agents, particularly in the development of herbicides and fungicides. The compound's cyano group contributes to its bioactivity, while the bromo substituent enhances its stability under environmental conditions. This dual functionality addresses the increasing need for sustainable agrochemicals that minimize ecological impact.

The synthesis of Ethyl 3-bromo-5-cyano-4-nitrobenzoate typically involves multi-step reactions, including nitration, bromination, and esterification. Advanced techniques such as microwave-assisted synthesis and catalyzed reactions have been explored to improve yield and purity. These innovations resonate with the broader scientific community's focus on green chemistry and process optimization, which are frequently searched topics in academic and industrial databases.

Another area where Ethyl 3-bromo-5-cyano-4-nitrobenzoate shows promise is in material science. Its aromatic core and electron-withdrawing groups make it a potential candidate for designing organic electronic materials, such as OLEDs and photovoltaic cells. The compound's ability to participate in cross-coupling reactions further expands its utility in creating conjugated polymers, a hot topic in renewable energy research.

Quality control and analytical characterization of Ethyl 3-bromo-5-cyano-4-nitrobenzoate are critical for ensuring its applicability in high-value industries. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods align with the increasing emphasis on quality-by-design (QbD) principles in chemical manufacturing, a subject frequently queried in regulatory and compliance forums.

In summary, Ethyl 3-bromo-5-cyano-4-nitrobenzoate (CAS No. 1805573-21-0) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and advanced materials. Its unique chemical properties and adaptability to modern synthetic methodologies position it as a compound of enduring relevance in scientific and industrial contexts. As research continues to uncover new uses for this molecule, its role in addressing contemporary challenges in healthcare, agriculture, and energy is expected to grow exponentially.